Cas no 54352-47-5 (Isoadiantone)

• Product Name: Isoadiantone
• CAS No: 54352-47-5
• MF: C₂₉H₄₈O
• MW: 412.690829277039
• CID: 1058078
• Update Time: 2025-04-20

Isoadiantone Chemical and Physical Properties

Names and Identifiers

• Isoadiantone
• 1-[(3R,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]ethanone
• 30-Normoretan-22-one
• Isoadianton
• Isoadiantone100µg
• (21beta)-A'-Neo-30-norgammaceran-22-one

• Inchi： 1S/C29H48O/c1-19(30)20-11-16-26(4)21(20)12-17-28(6)23(26)9-10-24-27(5)15-8-14-25(2,3)22(27)13-18-29(24,28)7/h20-24H,8-18H2,1-7H3/t20-,21-,22-,23+,24+,26-,27-,28+,29+/m0/s1
• InChI Key： DCBAVUVLEYSTPU-ZTPVQENVSA-N
• SMILES： O=C(C)[C@@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]12C

Computed Properties

• Exact Mass: 412.37100

Experimental Properties

• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232-234 ºC (methanol )
• Solubility: Insuluble (1.6E-5 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 8.06690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids